8-Cyclopropyloctan-1-ol
Overview
Description
8-Cyclopropyloctan-1-ol is a chemical compound with the CAS Number: 1225628-15-8 . It has a molecular weight of 170.3 and is typically stored at 4°C . It is a liquid in its physical form .
Molecular Structure Analysis
The InChI code for 8-Cyclopropyloctan-1-ol is1S/C11H22O/c12-10-6-4-2-1-3-5-7-11-8-9-11/h11-12H,1-10H2 . This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule . Chemical Reactions Analysis
While specific chemical reactions involving 8-Cyclopropyloctan-1-ol are not available, the study of chemical reactions often involves monitoring reactive intermediates, understanding redox processes, and using various electroanalytical tools .Physical And Chemical Properties Analysis
8-Cyclopropyloctan-1-ol is a liquid at room temperature . More detailed physical and chemical properties such as melting point, boiling point, and density were not found in the available resources .Scientific Research Applications
- Cyclopropanes, including 8-cyclopropyloctan-1-ol, are essential building blocks for the total synthesis of natural products. Researchers have utilized novel synthetic methodologies and innovative strategies to construct highly functionalized cyclopropanes, contributing to the synthesis of complex molecules .
- The unique reactivity of cyclopropanes makes them valuable in drug discovery. Researchers explore their potential as pharmacophores or structural motifs in drug design. 8-Cyclopropyloctan-1-ol could serve as a starting point for developing new therapeutic agents .
- Cyclopropane-containing compounds exhibit interesting properties due to their strained ring structure. Researchers investigate their use as versatile building blocks for materials, such as polymers, liquid crystals, and functional coatings. 8-Cyclopropyloctan-1-ol might contribute to novel material design .
- Cyclopropanes can be incorporated into bioactive molecules to modulate their biological activity. Researchers explore the impact of cyclopropane substitution on enzyme inhibition, receptor binding, and cellular processes. 8-Cyclopropyloctan-1-ol could be studied in this context .
- 8-Cyclopropyloctan-1-ol can participate in various synthetic transformations. Researchers investigate its reactivity in cycloadditions, ring-opening reactions, and functional group interconversions. Understanding its behavior contributes to synthetic methodology development .
- Asymmetric synthesis using cyclopropanes allows access to enantiomerically enriched compounds. Researchers might explore chiral catalysts to prepare enantioenriched 8-cyclopropyloctan-1-ol derivatives for further applications .
Natural Product Synthesis
Medicinal Chemistry
Materials Science
Chemical Biology
Organic Synthesis
Chiral Synthesis
Safety and Hazards
The safety information for 8-Cyclopropyloctan-1-ol indicates that it has some hazards associated with it. It has been assigned the GHS07 pictogram and the signal word "Warning" . Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing hands and other exposed areas thoroughly after handling .
properties
IUPAC Name |
8-cyclopropyloctan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22O/c12-10-6-4-2-1-3-5-7-11-8-9-11/h11-12H,1-10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VMMULAHNUBCGEW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CCCCCCCCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-Cyclopropyloctan-1-ol | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![{[3,4-dihydro-1(2H)-naphthalenylidenamino]oxy}(4-methoxyphenyl)dioxo-lambda~6~-sulfane](/img/structure/B2366813.png)
![{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-2-yl}methanamine dihydrochloride](/img/structure/B2366818.png)
![3-((1-(2-(1H-benzo[d]imidazol-1-yl)acetyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile](/img/structure/B2366819.png)
![1-[2-(1H-indol-3-yl)ethyl]-3-[4-[2-(1H-indol-3-yl)ethylcarbamoylamino]phenyl]urea](/img/structure/B2366820.png)
![4-[4-[(2-Methylpyridin-4-yl)oxymethyl]piperidin-1-yl]pyrido[3,4-d]pyrimidine](/img/structure/B2366822.png)
![N-(1,5-dimethyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)-2-methylbenzamide](/img/structure/B2366824.png)
![N-(1-(1-(4-fluorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-(4-methoxyphenyl)acetamide](/img/structure/B2366834.png)